Cas no 2227874-28-2 (methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate)

• Product Name: methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate
• CAS No: 2227874-28-2
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6452712
• PubChem ID: 165781451
• Update Time: 2025-10-31

methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate
• methyl 4-[(1R)-2-amino-1-hydroxyethyl]-2-chlorobenzoate
• EN300-1995244
• 2227874-28-2

• Inchi： 1S/C10H12ClNO3/c1-15-10(14)7-3-2-6(4-8(7)11)9(13)5-12/h2-4,9,13H,5,12H2,1H3/t9-/m0/s1
• InChI Key： AITSDFOQPGMBAR-VIFPVBQESA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)[C@H](CN)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate

Methyl 4-(1R)-2-Amino-1-Hydroxyethyl-2-Chlorobenzoate: An Overview of CAS No. 2227874-28-2

Methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate (CAS No. 2227874-28-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's structure includes a methyl ester group, a chlorobenzene moiety, and an amino-hydroxyethyl substituent, which collectively contribute to its chemical and biological properties.

The synthesis of methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate involves several steps, including the formation of the chlorobenzene derivative and the subsequent introduction of the amino-hydroxyethyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

In terms of its chemical properties, methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate exhibits notable solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for use in different experimental settings. The compound's chlorine atom and hydroxyl group play crucial roles in modulating its reactivity and interactions with biological systems.

From a biological perspective, methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate has shown promising activity in several areas. One of the key areas of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are critical targets in cancer therapy. The selective inhibition of these enzymes could lead to the development of more targeted and effective treatments with fewer side effects.

Additionally, methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate have also been studied to understand its behavior in biological systems. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its ability to cross the blood-brain barrier (BBB) has been particularly noted, making it a candidate for central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, methyl 4-(1R)-2-amino-1-hydroxyethyl-2-chlorobenzoate (CAS No. 2227874-28-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in advancing medical science.